BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
Triethylene Glycol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethylene Glycol

This in-depth technical guide provides a comprehensive overview of the key physical properties
of triethylene glycol (TEG) for researchers, scientists, and drug development professionals.
The information is presented in clearly structured tables, accompanied by detailed
experimental protocols for the cited measurements and a visualization of a standard
experimental workflow.

Triethylene glycol is a colorless, odorless, and stable liquid with a high viscosity and boiling
point.[1] It is a member of the homologous series of polyethylene glycols and is known for its
hygroscopic nature and ability to dehumidify fluids.[1] TEG is miscible with water and soluble in
many organic liquids such as ethanol, acetone, acetic acid, glycerine, and pyridine.[1]
However, it is only slightly soluble in diethyl ether and insoluble in oil, fat, and most
hydrocarbons.[1] These properties make it a versatile compound with applications as a
plasticizer for vinyl polymers, in air sanitizer products, as a liquid desiccant for natural gas, and
as an additive for hydraulic and brake fluids.[1][2]

Core Physical Properties

The following tables summarize the temperature-dependent physical properties of triethylene
glycol.

Table 1: Density of Triethylene Glycol at Various
Temperatures
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Temperature (°C)

Temperature (K)

Density (g/lcm3)

15 - 20 288.15 - 293.15 1.13[3]

20 293.15 1.1255[1]

20 293.15 ~1.127 (Pure TEG)[4]
40 313.15 ~1.112 (Pure TEG)[4]
60 333.15 ~1.097 (Pure TEG)[4]

Table 2: Viscosity of Triethylene Glycol at Various

Temperatures
Temperature (°C) Temperature (K) Dynamic Viscosity (mPa-s)
20 293.15 48.2[3]
20 293.15 49.0
25 298.15 37.3
30 303.15 30.8
60 333.15 8.9

Table 3: Vapor Pressure of Triethylene Glycol at Various

Temperatures
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Temperature (°C) Temperature (K) Vapor Pressure (mmHg)
20 293.15 <0.01[3]

114.3 387.45 1

152.1 425.25 10

185.5 458.65 40

221.8 494.95 100

278.6 551.75 400

285 558.15 760[1]

The Antoine Equation can be used to estimate the vapor pressure of triethylene glycol at
different temperatures. The parameters for the equation log10(P) =A- (B /(T + C)), where P is
vapor pressure in bar and T is temperature in Kelvin, are A=6.7568, B=3715.222, and C=-1.299
for the temperature range of 387 K to 551.4 K.[5]

Table 4: Specific Heat Capacity of Liquid Triethylene
Glycol

Specific Heat Capacity

Temperature (°C Temperature (K

p (°C) p (K) (31g-K)
25 298.15 2.224
54 327.15 2.318

Table 5: Surface Tension of Pure Triethylene Glycol at
Various Temperatures
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Temperature (°C)

Temperature (K)

Surface Tension

(dynesicm)
20 293.15 45.2[6]
25 298.15 44.8
50 323.15 42.6
100 373.15 38.2
150 423.15 33.8

The surface tension of pure triethylene glycol can be calculated using the formula: Surface
Tension (dynes/cm) = 47.330 - 0.088T, where T is the temperature in degrees Celsius.[7]

Experimental Protocols

The determination of the physical properties of triethylene glycol relies on standardized
experimental methods to ensure accuracy and reproducibility. The following are detailed
methodologies for key experiments based on ASTM standards.

Density Measurement

Method: Based on ASTM D4052 - Standard Test Method for Density, Relative Density, and API
Gravity of Liquids by Digital Density Meter.[8][9][10][11]

Principle: This method utilizes an oscillating U-tube principle.[8] A small volume of the liquid
sample is introduced into a U-shaped tube, which is then electromagnetically excited to
oscillate. The density of the sample is determined by measuring the change in the oscillation
frequency of the tube.[11]

Apparatus:
« Digital Density Meter: Capable of meeting the precision requirements of the standard.
e Thermostatic Bath: To maintain the sample at the desired temperature within £0.02 °C.[12]

¢ Syringes: For manual injection of the sample.
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Procedure:

» Calibration: Calibrate the instrument at the test temperature using two reference standards of
known density (e.g., dry air and distilled water).

o Sample Preparation: Ensure the triethylene glycol sample is homogeneous and free of air
bubbles.

o Sample Injection: Introduce approximately 1-2 mL of the TEG sample into the oscillating
tube, either manually with a syringe or using an automated injection system.[11]

o Measurement: Allow the sample to thermally equilibrate in the measurement cell. The
instrument will measure the oscillation period and calculate the density.

o Cleaning: After each measurement, thoroughly clean the sample tube with appropriate
solvents (e.g., acetone, followed by dry air) to prevent cross-contamination.

Viscosity Measurement

Method: Based on ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent
and Opaque Liquids.[12]

Principle: This method determines the kinematic viscosity by measuring the time for a volume
of liquid to flow under gravity through a calibrated glass capillary viscometer.[12] The dynamic
viscosity is then calculated by multiplying the kinematic viscosity by the density of the liquid at
the same temperature.[12]

Apparatus:

Calibrated Glass Capillary Viscometer (e.g., Ubbelohde type).

Constant-Temperature Bath: Capable of maintaining the temperature within £0.02 °C for
temperatures between 15 °C and 100 °C.[12]

Timing Device: Accurate to 0.1 seconds.

Thermometer: Calibrated to the required accuracy.
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Procedure:

e Viscometer Selection: Choose a viscometer with a capillary size appropriate for the expected
viscosity of the triethylene glycol sample.

o Sample Charging: Charge the viscometer with the TEG sample in the manner prescribed for
the specific type of viscometer.

o Temperature Equilibration: Place the charged viscometer in the constant-temperature bath
and allow it to equilibrate for at least 30 minutes.[12]

o Flow Measurement: Draw the liquid up through the capillary to a point above the top timing
mark. Release the vacuum and measure the time it takes for the meniscus to pass from the
first timing mark to the second.

» Calculation: Calculate the kinematic viscosity by multiplying the measured flow time by the
viscometer's calibration constant.

e Dynamic Viscosity Calculation: Calculate the dynamic viscosity by multiplying the kinematic
viscosity by the density of triethylene glycol at the test temperature.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of a
physical property of triethylene glycol, such as density or viscosity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b049594?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Triethylene_glycol
https://productsandsolutions.pttgcgroup.com/customer-support/files/TRIETHYLENE-GLYCOL-TECHNICAL-DATA-SHEET-20221027145001.pdf
https://www.univarsolutions.com/triethylene-glycol-3980000
https://www.researchgate.net/figure/Density-as-a-function-of-TEG-at-temperatures-29315-31315-and-33315-K-and-at_fig3_395243175
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112276&Mask=4
https://cameochemicals.noaa.gov/chris/TEG.pdf
http://www.ladco.com.ar/MSDS/99023.pdf
https://eralytics.com/standards/astm-d4052/
https://store.astm.org/d4052-22.html
https://standards.iteh.ai/catalog/standards/astm/881b3169-b121-4b20-b75b-7a3fd0bca2ee/astm-d4052-11
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://wiki.anton-paar.com/es-ar/basic-of-viscometry/astm-d445/
https://www.benchchem.com/product/b049594#triethylene-glycol-physical-properties-at-different-temperatures
https://www.benchchem.com/product/b049594#triethylene-glycol-physical-properties-at-different-temperatures
https://www.benchchem.com/product/b049594#triethylene-glycol-physical-properties-at-different-temperatures
https://www.benchchem.com/product/b049594#triethylene-glycol-physical-properties-at-different-temperatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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